Cas no 62643-60-1 (1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-(4-methylphenyl)-)

• Product Name: 1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-(4-methylphenyl)-
• CAS No: 62643-60-1
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 436710
• PubChem ID: 71384233
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-(4-methylphenyl)-
• 1-(4-methoxyphenyl)-5-(4-methylphenyl)penta-1,4-dien-3-one
• DTXSID60806505
• 62643-60-1

• Inchi： 1S/C19H18O2/c1-15-3-5-16(6-4-15)7-11-18(20)12-8-17-9-13-19(21-2)14-10-17/h3-14H,1-2H3
• InChI Key： BDQOJPKKHOQQOU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC(C=CC2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 278.13074
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3